Cas no 578-97-2 (4,4''-difluorobiphenyl-2-ol)

• Product Name: 4,4''-difluorobiphenyl-2-ol
• CAS No: 578-97-2
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• CID: 947712
• PubChem ID: 345413
• Update Time: 2025-04-24

4,4''-difluorobiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,4''-difluorobiphenyl-2-ol
• 5-fluoro-2-(4-fluorophenyl)phenol
• 4,4'-Difluor-biphenyl-2-ol
• 4,4'-difluorobiphenyl-2-ol
• 4,4'-difluoro-biphenyl-2-ol
• 4.4'-Difluor-2-hydroxy-biphenyl
• 5-Fluor-2-(4-fluor-phenyl)-phenol
• AC1L82PV
• NSC403039
• 4',4-Difluorobiphenyl-2-ol
• AKOS017559528
• SCHEMBL14831922
• DTXSID00323100
• NSC-403039
• 578-97-2

• Inchi： 1S/C12H8F2O/c13-9-3-1-8(2-4-9)11-6-5-10(14)7-12(11)15/h1-7,15H
• InChI Key： PDQHFXZZJSNFBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 206.05434
• Monoisotopic Mass: 206.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 4,4''-difluorobiphenyl-2-ol

Comprehensive Guide to 4,4''-Difluorobiphenyl-2-ol (CAS No. 578-97-2): Properties, Applications, and Market Insights

4,4''-Difluorobiphenyl-2-ol (CAS No. 578-97-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated biphenyl derivative has gained significant attention due to its role as a key intermediate in synthesizing advanced materials and bioactive molecules. In this article, we delve into its properties, industrial uses, and emerging trends, addressing common queries like "What is 4,4''-difluorobiphenyl-2-ol used for?" and "How is 4,4''-difluorobiphenyl-2-ol synthesized?".

The molecular formula of 4,4''-Difluorobiphenyl-2-ol is C₁₂H₈F₂O, featuring a biphenyl core with fluorine substituents at the 4 and 4' positions and a hydroxyl group at the 2 position. This arrangement imparts distinct electronic and steric properties, making it valuable for designing high-performance polymers and pharmaceutical intermediates. Researchers often explore its crystal structure and hydrogen-bonding capabilities, which are critical for applications in liquid crystals and organic electronics.

In the pharmaceutical industry, 4,4''-Difluorobiphenyl-2-ol serves as a building block for drug discovery, particularly in developing anti-inflammatory and antiviral agents. Its fluorine atoms enhance metabolic stability and bioavailability, addressing the growing demand for next-generation therapeutics. Recent studies highlight its potential in cancer research, where its derivatives exhibit promising activity against specific tumor cell lines.

The compound also plays a pivotal role in agrochemical formulations, contributing to the development of herbicides and pesticides with improved environmental profiles. With increasing focus on sustainable agriculture, 4,4''-Difluorobiphenyl-2-ol-based products align with the shift toward eco-friendly crop protection solutions. Industry reports suggest a rising demand for such intermediates, driven by innovations in green chemistry.

From a synthetic perspective, 4,4''-Difluorobiphenyl-2-ol is typically produced via Suzuki-Miyaura coupling or Ullmann reactions, followed by selective fluorination. Manufacturers optimize these processes to achieve high yield and purity, catering to stringent industry standards. Analytical techniques like HPLC and NMR ensure quality control, while patent literature reveals ongoing advancements in its production methodologies.

The global market for 4,4''-Difluorobiphenyl-2-ol is projected to grow steadily, fueled by its expanding applications in OLED materials and specialty coatings. Companies are investing in R&D to explore its utility in flexible electronics and energy storage systems, responding to trends like miniaturization and renewable energy. Regulatory compliance, including REACH and FDA guidelines, further shapes its commercial trajectory.

For researchers and procurement specialists, understanding the supply chain dynamics of 4,4''-Difluorobiphenyl-2-ol is essential. Factors like raw material availability, geopolitical influences, and technological disruptions impact pricing and accessibility. Sourcing strategies often prioritize reliable suppliers with certifications such as ISO 9001 to mitigate risks.

In summary, 4,4''-Difluorobiphenyl-2-ol (CAS No. 578-97-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles across industries underscore its importance, while ongoing research promises new breakthroughs. Whether you're investigating "4,4''-difluorobiphenyl-2-ol solubility" or "safety data for 4,4''-difluorobiphenyl-2-ol," this compound remains a focal point of scientific and industrial progress.